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Compound of Interest

Compound Name: Ethylene glycol dimethacrylate

Cat. No.: B146919 Get Quote

An In-Depth Technical Guide to the Physical Properties of Ethylene Glycol Dimethacrylate
(EGDMA)

This technical guide provides a comprehensive overview of the key physical properties of

Ethylene Glycol Dimethacrylate (EGDMA), specifically its viscosity and density. It is intended

for researchers, scientists, and professionals in drug development and polymer chemistry who

utilize EGDMA in their work. This document includes quantitative data, detailed experimental

methodologies for property determination, and a visualization of its synthesis pathway.

Core Physical Properties of EGDMA
Ethylene glycol dimethacrylate (EGDMA) is a diester formed from ethylene glycol and two

equivalents of methacrylic acid.[1] It is a colorless, viscous liquid at room temperature and

serves as a crucial crosslinking agent in the synthesis of polymers, imparting mechanical

strength and thermal stability.[1][2] Its utility is prominent in the production of dental

composites, adhesives, coatings, and hydrogels for biomedical applications such as drug

delivery.[2]

Density
The density of EGDMA is a fundamental property that is essential for various calculations,

including formulation preparations and kinetic studies. The density is temperature-dependent,

generally decreasing as temperature increases. Below is a summary of reported density values

at various temperatures.
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Data Presentation: Density of EGDMA

Density Temperature (°C) Temperature (K) Reference

1.0565 g/cm³ 16 289.15 [3]

1.051 g/cm³ 20 293.15 [2]

1.055 g/mL 20 293.15 [4]

1.051 g/mL 25 298.15 [1][2]

Viscosity
Viscosity is a critical parameter for processing and handling EGDMA, influencing flow behavior,

mixing characteristics, and polymerization kinetics. As a viscous liquid, its flow properties are

important for applications in coatings and resin formulations.[5]

Data Presentation: Viscosity of EGDMA

Viscosity
(Dynamic)

Viscosity
(Kinematic)

Temperature
(°C)

Temperature
(K)

Reference

~3.4 mPa·s - 20 293.15 [2]

- 3.03 mm²/s 20 293.15 [4]

Note: Kinematic viscosity (mm²/s) can be converted to dynamic viscosity (mPa·s or cP) by

multiplying by the density (g/cm³) at the same temperature. Using a density of ~1.05 g/cm³ at

20°C, the dynamic viscosity is approximately 3.18 mPa·s.

Experimental Protocols for Property Determination
The following sections describe standardized laboratory methodologies for determining the

density and viscosity of liquids like EGDMA.

Determination of Density using a Pycnometer
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The density of a liquid can be accurately determined using a pycnometer, also known as a

density bottle. This method relies on measuring the mass of a known volume of the liquid.[6]

Methodology:

Preparation: The pycnometer, a glass flask with a close-fitting ground glass stopper with a

capillary tube, is thoroughly cleaned, dried, and its empty mass is accurately weighed (m₁).

Calibration with Water: The pycnometer is filled with distilled water of a known temperature

and density. The stopper is inserted, ensuring any excess water exits through the capillary.

The exterior is wiped dry, and the mass of the pycnometer filled with water is measured (m₂).

The volume of the pycnometer (V) can be calculated using the known density of water at that

temperature.

Measurement of EGDMA: The pycnometer is emptied, dried, and then filled with EGDMA.

The mass of the pycnometer filled with the sample liquid is recorded (m₃).

Calculation: The mass of the EGDMA is calculated by subtracting the mass of the empty

pycnometer (m₃ - m₁).

Density Calculation: The density (ρ) of EGDMA is determined by dividing the mass of the

liquid by the volume of the pycnometer: ρ = (m₃ - m₁) / V.

Determination of Viscosity using an Ostwald Viscometer
The viscosity of EGDMA can be determined using a glass capillary viscometer, such as the

Ostwald viscometer. This method measures the time required for a fixed volume of liquid to

flow through a narrow capillary under the influence of gravity.[7]

Methodology:

Preparation: The viscometer is cleaned and dried. A precise volume of the reference liquid

(e.g., distilled water) is introduced into the larger bulb.

Temperature Equilibration: The viscometer is placed in a constant-temperature water bath

until the sample reaches the desired temperature (e.g., 20°C).
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Measurement with Reference Liquid: The liquid is drawn up by suction into the second bulb,

above the upper calibration mark. The suction is released, and the time (t₁) it takes for the

liquid meniscus to fall from the upper to the lower mark is measured with a stopwatch.

Measurement with EGDMA: The viscometer is cleaned, dried, and the same volume of

EGDMA is introduced. The process is repeated, and the flow time for EGDMA (t₂) is

recorded.

Density Measurement: The densities of both the reference liquid (ρ₁) and EGDMA (ρ₂) must

be known or determined at the experimental temperature.

Viscosity Calculation: The viscosity of EGDMA (η₂) is calculated using the following

relationship, where η₁ is the known viscosity of the reference liquid: (η₂ / η₁) = (ρ₂ * t₂) / (ρ₁ *

t₁)

Synthesis Pathway of EGDMA
EGDMA is commercially synthesized via the esterification of methacrylic acid with ethylene

glycol.[1][8] This reaction typically requires a catalyst and an inhibitor to prevent premature

polymerization of the methacrylate groups.
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Caption: Workflow for the synthesis of EGDMA via acid-catalyzed esterification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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